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Compound of Interest

Compound Name: KRH102140

Cat. No.: B608378 Get Quote

Essential Safety & Handling Protocol:
KRH102140
Disclaimer: This document provides general guidance for handling KRH102140 in a laboratory

setting. A formal Safety Data Sheet (SDS) for KRH102140 was not publicly available at the

time of this writing. Researchers, scientists, and drug development professionals must conduct

a thorough, substance-specific risk assessment before handling this compound. All laboratory

activities should be performed in accordance with your institution's established safety protocols

and regulations.

Compound Information
KRH102140 is a potent activator of PHD2 (prolyl hydroxylase domain-containing protein 2) and

is intended for research use only.[1] It has been shown to suppress HIF-1α in human

osteosarcoma cells under hypoxic conditions.[1][2][3]
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Property Value

CAS Number 864769-01-7[1]

Chemical Formula C25H24FNO[1]

Molecular Weight 373.47 g/mol [1]

Synonym
(2-fluorobenzyl)-(2-methyl-2-phenyl-2H-

chromen-6-yl-amine)[2]

Appearance Not specified (assume solid powder)

Storage (Short-term) 0 - 4 °C (days to weeks)[1]

Storage (Long-term) -20 °C (months to years)[1]

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, a cautious approach is warranted. The following

PPE is recommended as a minimum standard when handling KRH102140.

PPE Category Item Specification

Hand Protection Nitrile gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat

Fully buttoned. Consider a

chemically resistant apron for

larger quantities.

Respiratory Protection
Use in a certified chemical

fume hood

If handling outside of a fume

hood is unavoidable, a fit-

tested N95 or higher respirator

may be required, subject to a

risk assessment.
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Handling and Operational Plan
This section outlines a standard operational workflow for handling KRH102140, from receiving

to disposal.

Figure 1. Standard Workflow for Handling KRH102140
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Caption: Figure 1. A step-by-step workflow for the safe handling of KRH102140.
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Disposal Plan
All waste contaminated with KRH102140 must be treated as hazardous chemical waste.

Waste Stream Disposal Procedure

Contaminated Solid Waste
Includes pipette tips, tubes, gloves, and

weighing paper.

Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Unused Compound Do not dispose of down the drain.

Dispose of in its original container or a suitable,

sealed waste container labeled as hazardous

chemical waste.

Contaminated Liquid Waste
Includes solvents used for reconstitution or in

experimental procedures.

Collect in a designated, sealed, and clearly

labeled hazardous liquid waste container.

Ensure waste is segregated by solvent

compatibility.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Consult your institution's Environmental Health and Safety (E&S) department for specific

guidance.
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Figure 2. Disposal Logic for KRH102140-Contaminated Materials
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Caption: Figure 2. Decision process for the proper disposal of KRH102140 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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